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An In-Depth Technical Guide to Methyl 6-methylquinoline-4-carboxylate
Introduction

Methyl 6-methylquinoline-4-carboxylate is a heterocyclic organic compound built upon a
quinoline core.[1] Quinoline and its derivatives are of significant interest in medicinal chemistry
and materials science due to their diverse biological activities and versatile chemical properties.
This molecule, specifically functionalized with a methyl group at the 6-position and a methyl
ester at the 4-position, serves as a crucial building block in the synthesis of more complex and
pharmacologically active compounds.[1] Its structural framework is particularly relevant in the
development of inhibitors for enzymes such as dihydroorotate dehydrogenase (DHODH), a key
target in cancer and immunology research.[1][2] This guide provides a comprehensive
technical overview of its fundamental properties, synthesis, characterization, and applications
for researchers and professionals in drug development.

Physicochemical Properties and Molecular
Structure
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The intrinsic properties of Methyl 6-methylquinoline-4-carboxylate are dictated by its bicyclic
aromatic system and substituent groups. The quinoline nitrogen atom imparts basicity, while
the electron-withdrawing methyl ester group influences the reactivity of the aromatic ring
system.

Core Properties

A summary of the key physicochemical properties is presented below.

Property Value Source

methyl 6-methylquinoline-4-

IUPAC Name Benchchem|[1]
carboxylate

Molecular Formula C12H11NO2 Benchchem|[1]

Molecular Weight 201.22 g/mol Benchchem[1]

CAS Number 1597897-64-7 Benchchem[1]

Appearance Solid Benchchem|[1]
LDZREOFREHJKBL-

InChl Key Benchchem[1]

UHFFFAOYSA-N

Molecular Structure

The structure features a planar quinoline ring. The methyl group at the C-6 position and the
methyl ester at the C-4 position provide distinct sites for further chemical modification, which is
a key attribute for its use in creating libraries of compounds for structure-activity relationship
(SAR) studies.[1]

Caption: Chemical structure of Methyl 6-methylquinoline-4-carboxylate.

Synthesis and Purification

The synthesis of quinoline-4-carboxylates can be achieved through several established
methods, such as the Pfitzinger or Doebner reactions, which construct the quinoline ring
system. However, a more direct and common laboratory-scale approach for obtaining the title
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compound involves the esterification of the corresponding carboxylic acid, 6-methylquinoline-4-
carboxylic acid.

Recommended Synthesis Protocol: Methyl Esterification

This protocol describes the conversion of 6-methylquinoline-4-carboxylic acid to its methyl
ester. The use of cesium carbonate as a base and methyl iodide as the alkylating agent is an
effective method that proceeds under mild conditions.[2]

Workflow:
Caption: Synthetic workflow for the esterification of 6-methylquinoline-4-carboxylic acid.
Step-by-Step Methodology:

o Reaction Setup: To a solution of 6-methylquinoline-4-carboxylic acid (1.0 eq) in anhydrous
N,N-Dimethylformamide (DMF), add cesium carbonate (Cs2COs, 1.2 eq).

o Causality: DMF is an excellent polar aprotic solvent that dissolves the reactants. Cesium
carbonate is a mild base that deprotonates the carboxylic acid to form a highly reactive
carboxylate salt, facilitating nucleophilic attack.[2]

o Reagent Addition: Stir the mixture at room temperature for 30 minutes. Subsequently, add
methyl iodide (Mel, 2.0 eq) dropwise.

o Causality: The cesium carboxylate attacks the electrophilic methyl group of methyl iodide
in an Sn2 reaction to form the methyl ester. A slight excess of methyl iodide ensures the
reaction goes to completion.[2]

o Reaction Monitoring: Allow the reaction to stir overnight at room temperature. The progress
can be monitored by Thin-Layer Chromatography (TLC) by observing the disappearance of
the starting material spot and the appearance of a new, less polar product spot.

o Work-up: Upon completion, pour the reaction mixture into water and extract with an organic
solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure.
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« Purification: Purify the crude product by flash column chromatography on silica gel to yield
the pure Methyl 6-methylquinoline-4-carboxylate.

Analytical Characterization and Structural
Elucidation

Rigorous structural confirmation is paramount for any chemical compound intended for
research, particularly in drug discovery. A combination of spectroscopic techniques is employed
to provide an unambiguous structural assignment.[1]

Caption: Analytical workflow for the structural confirmation of the target compound.

Spectroscopic Data

The following table summarizes the expected data from key analytical techniques used to
characterize Methyl 6-methylquinoline-4-carboxylate.
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Technique Purpose Expected Observations

Aromatic protons on the

) quinoline ring, a singlet for the
Determines the proton
1H NMR C-6 methyl group, and a
framework of the molecule. ]
singlet for the ester methyl

group.

Signals corresponding to the

) quinoline ring carbons, the
Determines the carbon
13C NMR methyl carbon, the ester
skeleton of the molecule.
carbonyl carbon, and the ester

methoxy carbon.

A molecular ion peak

Provides exact mass and corresponding to the exact
ARMS elemental composition. mass of C12H11NO2
(201.07898 Da).[3]
Characteristic absorption
bands for C=0 stretching
FTIR Identifies functional groups. (ester), C-O stretching, C=N

and C=C stretching (aromatic

rings), and C-H stretching.[1]

_ N Absorption maxima
] Analyzes electronic transitions o o
UV-Vis o characteristic of the quinoline
within the chromophore. )
aromatic system.[1]

Applications in Research and Drug Discovery

The primary value of Methyl 6-methylquinoline-4-carboxylate in a research context is its role
as a versatile scaffold.[1] The quinoline-4-carboxylate core is a known pharmacophore that can
be elaborated upon to generate novel therapeutic agents.

Inhibition of Dihydroorotate Dehydrogenase (DHODH)

DHODH is a critical enzyme in the de novo pyrimidine biosynthesis pathway, which is essential
for the proliferation of rapidly dividing cells.[1] Inhibition of this enzyme depletes the nucleotide
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pool necessary for DNA and RNA synthesis, thereby halting cell growth. This makes DHODH a
prime target for the development of anticancer and immunosuppressive drugs.[1][2]
Compounds based on the quinoline-4-carboxylate scaffold have been identified as potent
DHODH inhibitors, and Methyl 6-methylquinoline-4-carboxylate serves as a key
intermediate for synthesizing analogs to explore and optimize interactions within the enzyme's
binding pocket.[1][4]

Broader Therapeutic Potential

Beyond DHODH, the quinoline core is present in numerous drugs with diverse activities.
Derivatives have been investigated for:

o Antimalarial Activity: The quinoline ring is famously the core of drugs like chloroquine.[5]

» Anticancer Properties: Many quinoline derivatives exhibit cytotoxic effects against various
cancer cell lines.[6]

» Antitubercular and Antibacterial Agents: Functionalized quinolines have shown promise in
combating bacterial infections.[5]

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for Methyl 6-methylquinoline-4-carboxylate is not
widely available, data from closely related quinoline derivatives provide essential guidance for
safe handling.

Hazard Type Precautionary Statement Source(s)
Skin Contact H315: Causes skin irritation. PubChem[7]
H319: Causes serious eye
Eye Contact o PubChem[7]
irritation.
) H335: May cause respiratory
Inhalation o PubChem[7]
irritation.
] ] Fisher Scientific, Chemos
Ingestion Harmful if swallowed.

GmbH&Co.KG[8][9]
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Handling and Storage Recommendations:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[10]

e Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.qg., nitrile),
safety glasses with side shields, and a lab coat.[8][10][11]

» Handling Practices: Avoid breathing dust, fumes, or vapor.[10] Avoid contact with skin and
eyes.[10] Wash hands thoroughly after handling.[8]

o Storage: Keep containers securely sealed and store in a cool, dry place away from
incompatible materials.[10]

Conclusion

Methyl 6-methylquinoline-4-carboxylate is more than a simple chemical; it is a strategic
starting point for innovation in medicinal chemistry. Its well-defined structure, accessible
synthesis, and proven utility as a pharmacophore scaffold make it an invaluable tool for
researchers. A thorough understanding of its basic properties, characterization, and safe
handling is the foundation for leveraging its full potential in the development of next-generation
therapeutics, particularly in the fields of oncology and immunology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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